Cas no 2580207-67-4 ([3-(Tert-butoxy)cyclobutyl]methanesulfonamide)
[3-(Tert-butoxy)cyclobutyl]methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- EN300-27733584
- [3-(tert-butoxy)cyclobutyl]methanesulfonamide
- 2580207-67-4
- [3-(Tert-butoxy)cyclobutyl]methanesulfonamide
-
- Inchi: 1S/C9H19NO3S/c1-9(2,3)13-8-4-7(5-8)6-14(10,11)12/h7-8H,4-6H2,1-3H3,(H2,10,11,12)
- InChI Key: INRAGDPAKQJLQG-UHFFFAOYSA-N
- SMILES: S(CC1CC(C1)OC(C)(C)C)(N)(=O)=O
Computed Properties
- Exact Mass: 221.10856464g/mol
- Monoisotopic Mass: 221.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 77.8Ų
[3-(Tert-butoxy)cyclobutyl]methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733584-0.05g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
| Enamine | EN300-27733584-0.1g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
| Enamine | EN300-27733584-0.25g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
| Enamine | EN300-27733584-0.5g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
| Enamine | EN300-27733584-1.0g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-27733584-2.5g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
| Enamine | EN300-27733584-5.0g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 | |
| Enamine | EN300-27733584-10.0g |
[3-(tert-butoxy)cyclobutyl]methanesulfonamide |
2580207-67-4 | 95.0% | 10.0g |
$4852.0 | 2025-03-19 |
[3-(Tert-butoxy)cyclobutyl]methanesulfonamide Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on [3-(Tert-butoxy)cyclobutyl]methanesulfonamide
Comprehensive Overview of [3-(Tert-butoxy)cyclobutyl]methanesulfonamide (CAS No. 2580207-67-4): Properties, Applications, and Industry Insights
The compound [3-(Tert-butoxy)cyclobutyl]methanesulfonamide (CAS No. 2580207-67-4) is a specialized sulfonamide derivative with a unique cyclobutyl backbone and a tert-butoxy functional group. This structure imparts distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Its methanesulfonamide moiety enhances solubility and bioavailability, a critical factor in drug design. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the demand for high-purity sulfonamide intermediates like [3-(Tert-butoxy)cyclobutyl]methanesulfonamide has surged due to advancements in small-molecule drug discovery. Its CAS No. 2580207-67-4 is frequently cited in patent literature, underscoring its relevance in innovative synthetic routes. The compound’s steric hindrance from the tert-butoxy group offers selectivity advantages, a hot topic in asymmetric catalysis discussions. Additionally, its stability under physiological conditions aligns with trends in prolonged-release formulations, a key focus area for biopharmaceutical companies.
From an industrial perspective, [3-(Tert-butoxy)cyclobutyl]methanesulfonamide is synthesized via multi-step organic reactions, often involving cyclobutane ring formation and sulfonylation. Optimizing its yield and purity is a common challenge addressed in process chemistry forums. Environmental considerations also drive interest in green synthesis methods for such compounds, with researchers exploring catalytic alternatives to reduce waste. These efforts resonate with the broader sustainable chemistry movement, a priority for regulatory bodies and investors alike.
The compound’s role in structure-activity relationship (SAR) studies cannot be overstated. Its cyclobutyl scaffold is a mimic for rigidified bioactive conformations, a strategy gaining traction in medicinal chemistry. Questions about its metabolic stability and toxicity profile are frequently raised in ADME/Tox screenings, reflecting user concerns in preclinical development. Furthermore, its potential applications in polymer science—such as modifying material toughness—are being investigated, bridging gaps between chemical innovation and industrial applicability.
In summary, [3-(Tert-butoxy)cyclobutyl]methanesulfonamide (CAS No. 2580207-67-4) exemplifies the intersection of cutting-edge research and practical utility. Its versatility across drug development, catalysis, and material engineering ensures its prominence in scientific discourse. As industries prioritize molecular diversity and sustainable practices, this compound will likely remain a focal point for innovation.
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